Cas no 1416372-98-9 (1-(6-Methyl-2,2-diphenylbenzo[1,3]dioxol-5-yl)ethanone)

• Product Name: 1-(6-Methyl-2,2-diphenylbenzo[1,3]dioxol-5-yl)ethanone
• CAS No: 1416372-98-9
• MF: C₂₂H₁₈O₃
• MW: 330.376526355743
• CID: 1082666
• PubChem ID: 72206882
• Update Time: 2025-04-20

1-(6-Methyl-2,2-diphenylbenzo[1,3]dioxol-5-yl)ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(6-Methyl-2,2-diphenylbenzo[1,3]dioxol-5-yl)ethanone
• 1-(6-methyl-2,2-diphenyl-1,3-benzodioxol-5-yl)ethanone
• 1-(6-methyl-2,2-diphenyl-2H-1,3-benzodioxol-5-yl)ethan-1-one
• 1416372-98-9

• Inchi： 1S/C22H18O3/c1-15-13-20-21(14-19(15)16(2)23)25-22(24-20,17-9-5-3-6-10-17)18-11-7-4-8-12-18/h3-14H,1-2H3
• InChI Key： NATLCNISSJRYHH-UHFFFAOYSA-N
• SMILES： O1C2C=C(C)C(C(C)=O)=CC=2OC1(C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 330.125594432g/mol
• Monoisotopic Mass: 330.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 458
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 35.5Ų